Cas no 56969-72-3 ( )

• Product name: &nbsp
• CAS No: 56969-72-3
• MF: C₁₇H₁₅NO
• MW: 249.3071
• CID: 946271
• PubChem ID: 325786

  Chemical and Physical Properties

Names and Identifiers

• (4-methyl-1,4-dihydroquinolin-3-yl)-phenylmethanone
• (4-methyl-1,4-dihydro-quinolin-3-yl)-phenyl-methanone
• 3-Benzoyl-4-methyl-1,4-dihydrochinolin
• AC1L6WZV
• NSC295141
• NSC-295141
• DTXSID00315525
• 56969-72-3
•  

• Inchi： InChI=1S/C17H15NO/c1-12-14-9-5-6-10-16(14)18-11-15(12)17(19)13-7-3-2-4-8-13/h2-12,18H,1H3
• InChI Key： KWPFFDAYNXTAPN-UHFFFAOYSA-N
• SMILES： CC1C2=CC=CC=C2NC=C1C(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 249.11545
• Monoisotopic Mass: 249.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 373.9°C at 760 mmHg
• Flash Point: 136.9°C
• Refractive Index: 1.602
• PSA: 29.1
• LogP: 4.12040